Cas no 98841-71-5 (2-Methyl-α-(1-methylethyl)-benzeneacetic Acid)

• Product Name: 2-Methyl-α-(1-methylethyl)-benzeneacetic Acid
• CAS No: 98841-71-5
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5057179
• PubChem ID: 5064527
• Update Time: 2025-06-11

2-Methyl-α-(1-methylethyl)-benzeneacetic Acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(2-methylphenyl)butanoic Acid
• 2-(2-methylphenyl)-3-methylbutanoic acid
• 3-METHYL-2-(ORTHO-TOLYL)-BUTYRIC ACID
• Benzeneacetic acid, 2-methyl-alpha-(1-methylethyl)-
• 2-Methyl-α-(1-methylethyl)-benzeneacetic Acid

• Inchi： 1S/C12H16O2/c1-8(2)11(12(13)14)10-7-5-4-6-9(10)3/h4-8,11H,1-3H3,(H,13,14)
• InChI Key： SUDHCDMMONZPEZ-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1C)C(C)C)=O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-Methyl-α-(1-methylethyl)-benzeneacetic Acid

Introduction to 2-Methyl-α-(1-methylethyl)-benzeneacetic Acid (CAS No. 98841-71-5)

2-Methyl-α-(1-methylethyl)-benzeneacetic Acid, identified by the Chemical Abstracts Service (CAS) number 98841-71-5, is a specialized organic compound that has garnered attention in the field of chemical and pharmaceutical research. This compound, belonging to the class of substituted benzoic acids, exhibits a unique structural framework that positions it as a potential candidate for various applications, particularly in medicinal chemistry and synthetic organic transformations.

The molecular structure of 2-Methyl-α-(1-methylethyl)-benzeneacetic Acid consists of a benzene ring substituted with a methyl group at the 2-position and an isopropyl group at the α-position relative to the carboxylic acid functionality. This specific arrangement imparts distinct electronic and steric properties, making it a versatile intermediate in the synthesis of more complex molecules. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring enhances its reactivity, allowing for further functionalization through various chemical pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The benzeneacetic acid derivatives, including 2-Methyl-α-(1-methylethyl)-benzeneacetic Acid, have been studied for their potential biological activities. For instance, modifications in the aromatic ring and side chains can influence binding affinity to biological targets, making these compounds valuable scaffolds for drug discovery. Preliminary studies suggest that derivatives of this class may exhibit properties relevant to inflammatory pathways, neurodegenerative diseases, and metabolic disorders.

The synthesis of 2-Methyl-α-(1-methylethyl)-benzeneacetic Acid typically involves multi-step organic reactions, often starting from commercially available precursors such as toluene or cumene. Key synthetic strategies include Friedel-Crafts alkylation followed by oxidation and functional group interconversion. Advances in catalytic methods have improved the efficiency and selectivity of these transformations, enabling the production of high-purity samples suitable for research applications. The optimization of synthetic routes is crucial for ensuring scalability and cost-effectiveness, particularly when considering industrial or pharmaceutical production.

From a computational chemistry perspective, 2-Methyl-α-(1-methylethyl)-benzeneacetic Acid has been subjected to detailed molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding in the design of more effective derivatives. These computational approaches are increasingly integrated into drug discovery pipelines, complementing experimental data and accelerating the identification of lead compounds.

The pharmaceutical industry has shown particular interest in exploring novel analogs of 2-Methyl-α-(1-methylethyl)-benzeneacetic Acid due to its structural flexibility. By systematically modifying substituents on the aromatic ring or introducing additional functional groups, researchers aim to enhance pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Such modifications are critical for improving drug-like characteristics and ensuring therapeutic efficacy.

In addition to its pharmaceutical applications, 2-Methyl-α-(1-methylethyl)-benzeneacetic Acid finds utility in agrochemical research. Derivatives of this compound have been investigated for their potential as intermediates in the synthesis of pesticides or herbicides. The unique combination of electronic and steric features allows for tailored interactions with biological targets in plants or pests, offering a promising avenue for developing next-generation crop protection agents.

The environmental impact of synthesizing and utilizing 2-Methyl-α-(1-methylethyl)-benzeneacetic Acid is also a consideration in modern research practices. Efforts are underway to develop greener synthetic methodologies that minimize waste and reduce energy consumption. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional approaches, aligning with broader sustainability goals in the chemical industry.

Future directions in the study of 2-Methyl-α-(1-methylethyl)-benzeneacetic Acid include expanding its applications into material science and specialty chemicals. The compound's ability to undergo selective functionalization makes it a valuable building block for polymers or advanced materials with tailored properties. Furthermore, interdisciplinary collaborations between chemists, biologists, and engineers are expected to drive innovation by leveraging the unique characteristics of this molecule.

In conclusion,2-Methyl-α-(1-methylethyl)-benzeneacetic Acid (CAS No. 98841-71-5) represents a fascinating compound with diverse potential applications across multiple sectors. Its structural features make it an attractive scaffold for drug discovery, agrochemical development, and advanced material synthesis. As research continues to uncover new possibilities for this molecule,2-Methyl-α-(1-methylethyl)-benzeneacetic Acid is poised to play an increasingly significant role in addressing global challenges through innovative chemical solutions.